ethyl 2-(4-bromobenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-bromobenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H20BrNO3S/c1-2-24-19(23)16-14-6-4-3-5-7-15(14)25-18(16)21-17(22)12-8-10-13(20)11-9-12/h8-11H,2-7H2,1H3,(H,21,22)
• InChI Key: QLOJIPXNYZZFPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C19H20BrNO3S
• Molecular Weight: 422.3 g/mol

Description

Thiophene-based compounds, such as ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, have been the subject of significant research due to their potential biological activities. They have been used in the synthesis of new apoptosis-inducing agents for breast cancer.

Synthesis Analysis

Thiophene derivatives are typically synthesized through condensation reactions, such as the Gewald reaction. This involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Molecular Structure Analysis

Thiophene is a five-membered heterocycle that contains one sulfur atom. The molecular structure of similar compounds, such as ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, has been confirmed by FTIR, MS, and 1H-NMR.

Chemical Reactions Analysis

The amino-ester in similar compounds has been found to react with ethyl isothiocyanate to give interesting cyclization products.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiophene derivatives can vary. For example, thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and is soluble in most organic solvents but insoluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Anticancer Properties

• Some thiophene-based compounds exhibit anticancer activity. .

Organic Semiconductors and Electronics

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Corrosion Inhibition

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Anti-Inflammatory and Antimicrobial Properties

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STAT3 Inhibition

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Mechanism of Action

Target of Action

Thiophene derivatives, a class to which this compound belongs, have been reported to exhibit a variety of biological effects, suggesting they may interact with multiple targets .

Mode of Action

Thiophene derivatives are known to interact with their targets and cause changes that lead to their biological effects . These interactions can involve binding to a receptor, leading to a change in the receptor’s activity, or interacting with enzymes to alter their function .

Biochemical Pathways

Given the broad range of biological activities associated with thiophene derivatives, it is likely that multiple pathways are affected .

Result of Action

Thiophene derivatives have been reported to exhibit a variety of pharmacological properties, such as anticancer, anti-inflammatory, and antimicrobial activities

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Thiophene-based compounds continue to be a focus of research due to their potential biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for specific applications.